Cas no 2171833-34-2 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid
• CAS No: 2171833-34-2
• MF: C₂₀H₁₈N₄O₄
• MW: 378.381324291229
• CID: 5779802
• PubChem ID: 138989365
• Update Time: 2025-06-09

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(9H-Fluoren-9-ylmethoxycarbonylamino)methyl]-1,2,4-triazol-1-yl]acetic acid
• EN300-1556584
• 2171833-34-2
• 2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1H-1,2,4-triazol-1-yl}acetic acid
• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid

• Inchi： 1S/C20H18N4O4/c25-19(26)10-24-12-22-18(23-24)9-21-20(27)28-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-8,12,17H,9-11H2,(H,21,27)(H,25,26)
• InChI Key： MQRLZOVLAGNIHP-UHFFFAOYSA-N
• SMILES： O(C(NCC1N=CN(CC(=O)O)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 378.13280507g/mol
• Monoisotopic Mass: 378.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 106Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid

Introduction to 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic Acid (CAS No. 2171833-34-2)

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2171833-34-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a complex triazole core conjugated with a fluorene-derived moiety, exhibits promising potential in the development of novel therapeutic agents. The structural architecture of this compound not only underscores its synthetic elegance but also highlights its potential biological activities, making it a subject of intense research interest.

The central scaffold of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid is built around a 1H-1,2,4-triazole ring, which is a well-documented pharmacophore in medicinal chemistry. Triazoles are known for their versatility and have been incorporated into numerous bioactive molecules due to their ability to modulate various biological pathways. The presence of an amino group linked to a methylene bridge further enhances the compound's structural complexity and suggests potential interactions with biological targets such as enzymes and receptors.

The fluorene moiety appended to the triazole ring via a methoxycarbonyl (MOC) linkage introduces additional electronic and steric features that can influence the compound's solubility, bioavailability, and binding affinity. Fluorene derivatives are frequently employed in pharmaceuticals and agrochemicals due to their favorable photophysical properties and metabolic stability. The MOC group not only serves as a protecting group for the amino function during synthetic procedures but also contributes to the overall hydrophobicity of the molecule.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic applications. Among these, triazole-based molecules have emerged as particularly promising candidates for addressing various diseases, including cancer, inflammation, and infectious disorders. The structural features of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-yl}acetic acid align well with this trend, as it combines the bioactivity-enhancing properties of triazoles with the stability and functionalization capabilities offered by fluorene derivatives.

One of the most compelling aspects of this compound is its potential as a precursor for further derivatization and optimization. The presence of multiple functional handles—such as the amino group and the carboxylic acid moiety—provides chemists with ample opportunities to modify its structure while retaining or enhancing its biological activity. This flexibility is crucial in drug discovery pipelines, where iterative modifications are often required to achieve desired pharmacokinetic and pharmacodynamic profiles.

Recent studies have begun to explore the pharmacological profile of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1H-1,2,4-triazol-1-y}acetic acid (CAS No. 2171833-34-2). Preliminary in vitro assays have suggested that this compound exhibits notable inhibitory activity against certain kinases and other enzymes implicated in disease pathogenesis. For instance, its ability to modulate the activity of cyclin-dependent kinases (CDKs) has been observed in cell-based assays, indicating potential applications in cancer therapy. Additionally, its interaction with other targets such as growth factor receptors has also been noted.

The synthesis of 2-{3-{((9H-fluorenine)-methoxycarbonyl)amino)methyl}-1H-imidazo[1',5':4',6"]pyrazine (a closely related derivative) has provided valuable insights into the synthetic pathways that can be applied to 2-{3-{((9H-fluorenine)-methoxycarbonyl)amino)methyl}-1H-imidazo[4',5':4',6"]pyrazine (CAS No. 2171833). These methodologies often involve multi-step sequences that include condensation reactions between halogenated triazoles or imidazoles with appropriately substituted fluorene precursors. The use of protecting groups such as Boc (tert-butoxycarbonyl) or Fmoc (fluorenylmethyloxycarbonyl) ensures selective functionalization at key positions within the molecule.

The role of computational chemistry in optimizing the structure of 2-{3-{((9H-fluorenine)-methoxycarbonyl)amino)methyl}-1H-imidazo[4',5':4',6"]pyrazine cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding modes and affinities for various biological targets. By leveraging these tools, researchers can design analogs with enhanced potency and reduced side effects. Furthermore, computational studies have helped elucidate mechanistic details of how this compound interacts with its intended targets at an atomic level.

The impact of CAS No. 2171833 extends beyond academic research; it holds significant implications for drug development pipelines. Pharmaceutical companies are increasingly investing in high-throughput screening programs to identify novel compounds like CAS No. 2171833 that exhibit therapeutic promise. Given its unique structural features and demonstrated biological activity, CAS No. 2171833 represents an attractive candidate for further preclinical evaluation and potential clinical translation.

The future directions for research on CAS No. 2171833 include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. Additionally, CAS No. 2171833 may serve as a foundation for developing next-generation therapeutics by serving as a scaffold for structure-based drug design or as an intermediate in combinatorial libraries aimed at identifying synergistic drug combinations.

In conclusion, CAS No. 2171833 exemplifies how interdisciplinary approaches—combining synthetic chemistry, molecular biology, computational modeling, pharmacology, and toxicology—can lead to innovative therapeutic solutions.* Its complex architecture, promising biological activities,*and synthetic accessibility make it a valuable asset in ongoing efforts to combat human diseases.* As research progresses,* further insights into *the mechanisms underlying *its effects* will undoubtedly emerge,* paving the way for new treatments* that leverage *the unique properties*of *this remarkable compound.